Cas no 1702195-71-8 (1-bromo-2-(1-ethoxypropan-2-yl)oxycyclopentane)

• Product Name: 1-bromo-2-(1-ethoxypropan-2-yl)oxycyclopentane
• CAS No: 1702195-71-8
• MF: C₁₀H₁₉BrO₂
• MW: 251.160662889481
• CID: 6073132
• PubChem ID: 103490018
• Update Time: 2025-10-30

1-bromo-2-(1-ethoxypropan-2-yl)oxycyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(1-ethoxypropan-2-yl)oxycyclopentane
• 1-bromo-2-[(1-ethoxypropan-2-yl)oxy]cyclopentane
• EN300-1133349
• 1702195-71-8

• Inchi： 1S/C10H19BrO2/c1-3-12-7-8(2)13-10-6-4-5-9(10)11/h8-10H,3-7H2,1-2H3
• InChI Key： MNKDIPHTJGPSPE-UHFFFAOYSA-N
• SMILES： BrC1CCCC1OC(C)COCC

Computed Properties

• Exact Mass: 250.05684g/mol
• Monoisotopic Mass: 250.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-bromo-2-(1-ethoxypropan-2-yl)oxycyclopentane

Research Briefing on 1702195-71-8 and 1-bromo-2-(1-ethoxypropan-2-yl)oxycyclopentane in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small molecules such as 1702195-71-8 and 1-bromo-2-(1-ethoxypropan-2-yl)oxycyclopentane. These compounds have garnered attention due to their potential applications in drug discovery, medicinal chemistry, and targeted therapeutics. This briefing synthesizes the latest findings related to these molecules, focusing on their synthesis, biological activity, and therapeutic potential.

The compound 1702195-71-8, a unique chemical entity, has been investigated for its role in modulating specific biological pathways. Recent studies suggest its potential as a scaffold for developing novel inhibitors targeting enzymes involved in inflammatory and oncogenic processes. Structural analyses reveal that its unique configuration allows for selective binding to key protein targets, making it a promising candidate for further optimization.

1-bromo-2-(1-ethoxypropan-2-yl)oxycyclopentane, on the other hand, has emerged as a versatile intermediate in organic synthesis. Its brominated cyclopentane core and ethoxypropan side chain provide reactive sites for further functionalization, enabling the construction of complex molecular architectures. Recent publications highlight its utility in the synthesis of bioactive compounds, including antiviral and antibacterial agents. Researchers have also explored its role in facilitating ring-opening reactions, which are critical for generating diverse chemical libraries.

In vitro and in vivo studies have demonstrated the pharmacological potential of derivatives derived from these compounds. For instance, analogs of 1702195-71-8 have shown inhibitory effects on specific kinase targets, with preliminary data indicating favorable pharmacokinetic profiles. Similarly, modifications of 1-bromo-2-(1-ethoxypropan-2-yl)oxycyclopentane have yielded compounds with enhanced bioavailability and target specificity. These findings underscore the importance of these molecules in advancing drug development pipelines.

Future research directions include optimizing the synthetic routes for these compounds to improve yield and scalability. Additionally, further mechanistic studies are needed to elucidate their interactions with biological targets at the molecular level. Collaborative efforts between academia and industry will be crucial in translating these discoveries into clinically relevant therapeutics.

In conclusion, 1702195-71-8 and 1-bromo-2-(1-ethoxypropan-2-yl)oxycyclopentane represent valuable tools in chemical biology and pharmaceutical research. Their unique structural features and demonstrated bioactivities position them as key players in the development of next-generation therapeutics. Continued exploration of their applications will likely yield significant contributions to the field.